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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrobenzoic acid

Cat. No.: B181323 Get Quote

Before examining its solubility, it is crucial to understand the intrinsic properties of 3,5-
Dimethyl-4-nitrobenzoic acid that influence its dissolution.

Property Value Source

Molecular Formula C₉H₉NO₄ N/A

Molar Mass 195.17 g/mol N/A

Melting Point 461.15 K - 463.15 K

pKa 3.8 (Estimated) N/A

The presence of both a carboxylic acid group and a nitro group, along with the dimethyl-

substituted aromatic ring, creates a molecule with moderate polarity, influencing its interaction

with various solvents.

Experimental Determination of Solubility
The gravimetric method is a reliable and commonly employed technique for determining the

solubility of solid compounds in liquids. This method relies on measuring the mass of the solute

that dissolves in a known mass of solvent to reach saturation at a specific temperature.

Experimental Protocol: Gravimetric Method
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Preparation of Saturated Solution: An excess amount of 3,5-Dimethyl-4-nitrobenzoic acid
is added to a known volume of the selected solvent in a sealed vessel.

Equilibration: The mixture is continuously agitated in a thermostatically controlled water bath

to maintain a constant temperature. The system is allowed to equilibrate for a sufficient time

(typically several hours) to ensure saturation is reached.

Phase Separation: Once equilibrium is achieved, the stirring is stopped, and the solution is

left undisturbed to allow the undissolved solid to settle.

Sampling and Analysis: A known volume of the clear supernatant is carefully withdrawn using

a pre-heated or pre-cooled syringe to avoid temperature fluctuations that could alter the

solubility. The solvent is then evaporated, and the mass of the dissolved solid is determined

gravimetrically.

Experimental Workflow Diagram
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Add excess 3,5-Dimethyl-4-nitrobenzoic acid to solvent

Seal vessel Agitate in thermostatic bath at constant T

Allow to equilibrate for several hours

Stop agitation

Allow undissolved solid to settle

Withdraw known volume of supernatant

Evaporate solvent

Determine mass of dissolved solid (Gravimetric)
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Experimental Data

Thermodynamic Models

Applications

Mole Fraction Solubility (x)
at various Temperatures (T)

van't Hoff Equation
(Ideal Systems)

Apelblat Model
(Non-Ideal Mono-solvents)

Jouyban-Acree Model
(Binary Solvent Mixtures)

Solubility Prediction Data Correlation

Process Design & Optimization
(e.g., Crystallization)

Click to download full resolution via product page

Caption: Relationship between experimental data and thermodynamic models.

Conclusion
The solubility of 3,5-Dimethyl-4-nitrobenzoic acid is a critical parameter for its application in

chemical synthesis and pharmaceutical development. This guide has provided a

comprehensive overview of its solubility in various solvents, the experimental methods for its

determination, and the thermodynamic models used for its correlation and prediction. The data

presented herein serves as a valuable resource for scientists and engineers working with this

compound, enabling more efficient process development and optimization.
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To cite this document: BenchChem. [Physicochemical Properties of 3,5-Dimethyl-4-
nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181323#3-5-dimethyl-4-nitrobenzoic-acid-solubility-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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